Cas no 915230-42-1 (1H-Imidazole-2-carboxamide, 5-(trifluoromethyl)-)

• Product Name: 1H-Imidazole-2-carboxamide, 5-(trifluoromethyl)-
• CAS No: 915230-42-1
• MF: C₅H₄F₃N₃O
• MW: 179.099970817566
• CID: 996473
• PubChem ID: 45120707
• Update Time: 2025-04-20

1H-Imidazole-2-carboxamide, 5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-2-carboxamide, 5-(trifluoromethyl)-
• 1H-Imidazole-2-carboxamide,5-(trifluoromethyl)-
• 915230-42-1
• 1H-Imidazole-2-carboxamide, 5-(trifluoromethyl)-

• Inchi： 1S/C5H4F3N3O/c6-5(7,8)2-1-10-4(11-2)3(9)12/h1H,(H2,9,12)(H,10,11)
• InChI Key： NHKDLZBBNYAASU-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(N)=O)N1)(F)F

Computed Properties

• Exact Mass: 179.03064625g/mol
• Monoisotopic Mass: 179.03064625g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 71.8Ų